Cas no 2227661-94-9 ((2R)-2-4-fluoro-3-(trifluoromethyl)phenyloxirane)

(2R)-2-(4-Fluoro-3-(trifluoromethyl)phenyl)oxirane is a chiral epoxide derivative characterized by its fluorinated aromatic substituent. This compound is of particular interest in synthetic organic chemistry due to its stereospecific reactivity, enabling the construction of enantiomerically enriched intermediates. The presence of both fluorine and trifluoromethyl groups enhances its utility in medicinal chemistry, where such motifs are often employed to modulate pharmacokinetic properties. The (R)-configuration ensures high selectivity in asymmetric synthesis, making it valuable for the preparation of bioactive molecules. Its stability under standard conditions and compatibility with various nucleophilic ring-opening reactions further underscore its versatility as a building block in pharmaceutical and agrochemical research.

(2R)-2-4-fluoro-3-(trifluoromethyl)phenyloxirane structure

2227661-94-9 structure

Product Name:(2R)-2-4-fluoro-3-(trifluoromethyl)phenyloxirane

CAS No:2227661-94-9

MF:C₉H₆F₄O

MW:206.136956691742

CID:6344335

PubChem ID:165646806

Update Time:2025-10-19

(2R)-2-4-fluoro-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

- (2R)-2-4-fluoro-3-(trifluoromethyl)phenyloxirane
- 2227661-94-9
- (2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane
- EN300-1959629
- Inchi： 1S/C9H6F4O/c10-7-2-1-5(8-4-14-8)3-6(7)9(11,12)13/h1-3,8H,4H2/t8-/m0/s1
- InChI Key： JDTIQSYWNIXDQD-QMMMGPOBSA-N
- SMILES： FC1C=CC(=CC=1C(F)(F)F)[C@@H]1CO1

Computed Properties

Exact Mass: 206.03547746g/mol
Monoisotopic Mass: 206.03547746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12.5Å²

(2R)-2-4-fluoro-3-(trifluoromethyl)phenyloxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1959629-0.05g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	0.05g	$1296.0	2023-09-17
Enamine	EN300-1959629-0.1g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	0.1g	$1357.0	2023-09-17
Enamine	EN300-1959629-0.25g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	0.25g	$1420.0	2023-09-17
Enamine	EN300-1959629-0.5g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	0.5g	$1482.0	2023-09-17
Enamine	EN300-1959629-1.0g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	1g	$1543.0	2023-06-02
Enamine	EN300-1959629-2.5g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	2.5g	$3025.0	2023-09-17
Enamine	EN300-1959629-5.0g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	5g	$4475.0	2023-06-02
Enamine	EN300-1959629-10.0g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	10g	$6635.0	2023-06-02
Enamine	EN300-1959629-1g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	1g	$1543.0	2023-09-17
Enamine	EN300-1959629-5g	(2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxirane	2227661-94-9	5g	$4475.0	2023-09-17